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Compound of Interest

Compound Name: DN-108

Cat. No.: B061871

For Research Use Only. Not for use in diagnostic procedures.

Introduction

10-108 is a fully human IgG4 monoclonal antibody that acts as an antagonist to the Leukocyte
Immunoglobulin-Like Receptor B2 (LILRB2), also known as ILT4.[1] LILRBZ2 is an inhibitory
receptor primarily expressed on myeloid cells, and its activation by ligands such as HLA-G,
ANGPTLZ2, and SEMA4A contributes to an immune-suppressive tumor microenvironment.[1] By
blocking the LILRB2 pathway, 10-108 is designed to reprogram suppressive myeloid cells,
enhance pro-inflammatory responses, and ultimately promote anti-tumor T-cell activity.[1][2]
These application notes provide a recommended protocol for the preparation of a stock
solution of 10-108 for in vitro and preclinical research applications.

Physicochemical Properties and Storage

A summary of the known properties and recommended storage conditions for 10-108 is
provided below.
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Property Data Reference

Drug Name 10-108 [1]

Leukocyte Immunoglobulin-

Target Like Receptor B2 (LILRB2, [1]
ILT4)
Fully human 1gG4 monoclonal
Molecule Type ] [1]
antibody

. Provided as a sterile,
Formulation _ o
preservative-free liquid

Store at 2-8°C. Do not freeze.
Recommended Storage )
Protect from light.

For long-term storage, consult
Long-term Storage the manufacturer's
recommendations.

Experimental Protocol: Preparation of a 1 mg/mL IO-
108 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 10-108 from a
manufacturer-supplied concentrated solution. Aseptic techniques should be strictly followed as
the solution is preservative-free.

Materials:

e |0O-108 vial (concentration to be noted from the Certificate of Analysis)
» Sterile, pyrogen-free Dulbecco's Phosphate-Buffered Saline (DPBS)
 Sterile, conical centrifuge tubes (1.5 mL, 15 mL, or 50 mL)

o Calibrated micropipettes and sterile, low-protein-binding pipette tips

e Laminar flow hood or biological safety cabinet
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e \ortex mixer
Procedure:

o Pre-equilibration: Before use, allow the 10-108 vial and the sterile DPBS to equilibrate to
room temperature. This typically takes about 30 minutes.

o Aseptic Handling: Perform all subsequent steps in a laminar flow hood or biological safety
cabinet to maintain sterility.

o |nitial Dilution Calculation: Determine the volume of the concentrated 10-108 and the volume
of DPBS required to achieve the desired 1 mg/mL stock solution. Use the following formula:

V1= (Cz2*V2)/Ca

Where:

o V1 = Volume of concentrated 10-108 to use

o Ci = Concentration of the 10-108 from the Certificate of Analysis
o V2 = Final desired volume of the stock solution

o C2 = Final desired concentration of the stock solution (1 mg/mL)

« Dilution: a. Using a calibrated micropipette with a sterile, low-protein-binding tip, carefully
transfer the calculated volume of DPBS into a sterile conical tube. b. Using a new sterile,
low-protein-binding tip, add the calculated volume (V1) of the concentrated 10-108 to the
DPBS in the conical tube. c. To ensure accurate transfer, rinse the pipette tip by gently
pipetting the solution up and down a few times in the conical tube.

e Mixing: Gently mix the solution by inverting the tube 5-10 times or by gentle vortexing for 5-
10 seconds. Avoid vigorous shaking to prevent protein denaturation and foaming.

» Aliquotting and Storage: a. For ease of use and to prevent multiple freeze-thaw cycles (if
applicable for long-term storage), it is recommended to aliquot the 1 mg/mL stock solution
into smaller, single-use sterile tubes. b. Clearly label each aliquot with the name of the
antibody, concentration (1 mg/mL), and the date of preparation. c. Store the aliquots at 2-8°C
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for short-term use (up to one week). For long-term storage, follow the manufacturer's specific
instructions. If no specific instructions are provided, it is generally not recommended to
freeze antibody solutions that have not been specifically formulated for freezing.

Safety and Handling Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling 10-108.

e As |0-108 is an investigational drug, its full safety profile may not be known. Handle with
care and follow standard laboratory safety procedures.

» Dispose of all waste materials in accordance with local, state, and federal regulations.

Visualizations

Below are diagrams illustrating the experimental workflow for preparing the 10-108 stock
solution and the targeted signaling pathway.
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Caption: Experimental workflow for 10-108 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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